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Compound of Interest

Compound Name: BWA-522 intermediate-1

Cat. No.: B13912780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for BWA-522
intermediate-1, a key synthetic precursor to the PROTAC (Proteolysis Targeting Chimera)

degrader, BWA-522. As a crucial component in the synthesis of a molecule designed to engage

the ubiquitin-proteasome system, this intermediate warrants careful and informed handling in a

laboratory setting. This document outlines known physicochemical properties, safe handling

and storage protocols, and potential hazards to ensure the safety of research personnel.

Physicochemical and Safety Data
Quantitative toxicological data for BWA-522 intermediate-1 is largely unavailable, which is

common for novel research chemicals. The provided Safety Data Sheet (SDS) does not

contain specific values for metrics such as LD50 or LC50. Therefore, this compound should be

handled as a potentially hazardous substance, and exposure should be minimized.

Table 1: Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13912780?utm_src=pdf-interest
https://www.benchchem.com/product/b13912780?utm_src=pdf-body
https://www.benchchem.com/product/b13912780?utm_src=pdf-body
https://www.benchchem.com/product/b13912780?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13912780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name
1-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-

5-yl]piperidine-4-carbaldehyde

Synonyms BWA-522 intermediate-1

CAS Number 2241315-66-0

Molecular Formula C₁₉H₁₉N₃O₅

Molecular Weight 369.37 g/mol

Appearance Light yellow to yellow solid powder

Purity ≥99%

Solubility Soluble in DMSO

Table 2: Toxicological Data Summary

Toxicological Endpoint Data

Acute Toxicity (Oral, Dermal, Inhalation) No data available

Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation No data available

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Biological Context and Potential Hazards
BWA-522 intermediate-1 is a ligand for the Cereblon (CRBN) E3 ubiquitin ligase.[1][2][3] It

constitutes the E3 ligase-binding moiety of the final BWA-522 PROTAC, which is designed to

degrade the Androgen Receptor (AR).[4][5] The structure contains a glutarimide ring, a motif

structurally related to thalidomide, which is known for its teratogenic effects and
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immunomodulatory activities through its interaction with Cereblon. While no specific

reproductive toxicity data exists for BWA-522 intermediate-1, this structural alert necessitates

cautious handling, particularly for personnel of child-bearing potential.
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Figure 1: Logical relationship of BWA-522 intermediate-1 to the final PROTAC and its targets.

Handling and Personal Protective Equipment (PPE)
Given the lack of comprehensive safety data, a conservative approach to handling is required.

All operations should be conducted within a certified chemical fume hood or other ventilated

enclosure.

Experimental Protocol: Standard Handling Procedure

Preparation: Before handling, ensure the work area is clean and uncluttered. Verify that a

chemical spill kit and appropriate waste containers are readily accessible.

Personal Protective Equipment: At a minimum, the following PPE must be worn:

Eye Protection: Chemical safety goggles or a face shield.
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Hand Protection: Nitrile or other chemically resistant gloves. Double-gloving is

recommended.

Body Protection: A buttoned laboratory coat.

Weighing: To prevent inhalation of the powder, weigh the solid compound inside a chemical

fume hood or a balance enclosure with exhaust ventilation. Use anti-static tools and weigh

paper.

Dissolution: If preparing a solution (e.g., in DMSO), add the solvent to the pre-weighed solid

slowly to avoid splashing. Cap the vial securely and vortex or sonicate until fully dissolved.

Cleanup: Following the procedure, decontaminate the work surface with an appropriate

solvent (e.g., 70% ethanol). Dispose of all contaminated disposables, including gloves and

weigh paper, in a designated chemical waste container. Wash hands thoroughly with soap

and water.

Storage and Stability
Proper storage is critical to maintain the integrity of the compound and ensure safety.

Powder Form:

Store at -20°C for long-term stability (up to 3 years).[2]

Store at 4°C for short-term stability (up to 2 years).[2]

In Solvent (e.g., DMSO):

Prepare aliquots to avoid repeated freeze-thaw cycles.[6]

Store at -80°C for up to 6 months.[2][6]

Store at -20°C for up to 1 month.[2][6]

The compound is shipped at room temperature and is considered stable for the duration of

ordinary shipping.[2]
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Figure 2: Recommended experimental workflow for handling BWA-522 intermediate-1.
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First Aid and Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water. Remove

contaminated clothing and shoes. Get medical attention.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Ingestion: If swallowed, wash out mouth with water provided person is conscious. Call a

physician.

In the event of a spill, evacuate the area, wear appropriate PPE, and contain the spill with an

inert absorbent material. Dispose of the collected material in accordance with institutional and

local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13912780#bwa-522-intermediate-1-safety-and-
handling-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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